Cas no 63682-46-2 (1H-Pyrazolo3,4-bpyridine-3-diazonium Tetrafluoroborate(1-))

1H-Pyrazolo[3,4-b]pyridine-3-diazonium Tetrafluoroborate(1-) is a diazonium salt derivative of 1H-pyrazolo[3,4-b]pyridine, commonly utilized as a versatile intermediate in organic synthesis. Its key advantages include high reactivity in coupling reactions, making it valuable for constructing heterocyclic frameworks, particularly in pharmaceutical and agrochemical applications. The tetrafluoroborate counterion enhances stability, ensuring safer handling and storage compared to other diazonium salts. This compound is particularly useful for introducing the pyrazolopyridine moiety into target molecules, enabling efficient functionalization. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable choice for synthetic chemists seeking precision in heterocyclic chemistry.
1H-Pyrazolo3,4-bpyridine-3-diazonium Tetrafluoroborate(1-) structure
63682-46-2 structure
Product Name:1H-Pyrazolo3,4-bpyridine-3-diazonium Tetrafluoroborate(1-)
CAS No:63682-46-2
MF:C6H4BF4N5
MW:232.934073448181
CID:960681
PubChem ID:12459796
Update Time:2025-10-29

1H-Pyrazolo3,4-bpyridine-3-diazonium Tetrafluoroborate(1-) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-β]pyridine-3-diazonium Tetrafluoroborate(1-)
    • 1H-Pyrazolo[3,4-b]pyridine-3-diazonium Tetrafluoroborate(1-)
    • 1H-Pyrazolo[3,4-b]py
    • 1H-pyrazolo[3,4-b]pyridine-3-diazonium,tetrafluoroborate
    • 1H-Pyrazolo[3,4-b]pyridine-3-diazonium tetrafluoroborate
    • pyrazolo[3,4-b]pyridine-3-diazonium tetrafluoroborate
    • 1H-Pyrazolo[3,4-beta]pyridine-3-diazonium Tetrafluoroborate(1-)
    • 1H-pyrazolo[3,4-b]pyridine-3-diazonium;tetrafluoroborate
    • DTXSID50499127
    • 1H-pyrazolo[3,4-b]pyridine-3-diazonium; tetrafluoroboranuide
    • 63682-46-2
    • 1H-Pyrazolo3,4-bpyridine-3-diazonium Tetrafluoroborate(1-)
    • Inchi: 1S/C6H4N5.BF4/c7-9-6-4-2-1-3-8-5(4)10-11-6;2-1(3,4)5/h1-3H,(H,8,10,11);/q+1;-1
    • InChI Key: AGQSFEBNJFQTSR-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.N1C2C(=CC=CN=2)C([N+]#N)=N1

Computed Properties

  • Exact Mass: 233.05000
  • Monoisotopic Mass: 233.0495880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.72000
  • LogP: 2.74248

1H-Pyrazolo3,4-bpyridine-3-diazonium Tetrafluoroborate(1-) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P846000-500mg
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TRC
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A2B Chem LLC
AB58443-500mg
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1H-Pyrazolo3,4-bpyridine-3-diazonium Tetrafluoroborate(1-) Production Method

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